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Get Quote

"Lucidal" is marketed as a nootropic brain health supplement, primarily aimed at older adults concerned

about memory loss [1]. The table below summarizes its key characteristics based on product information.

Aspect Description

Product Type Dietary supplement (capsules)

Primary Claim Memory improvement and prevention of age-related cognitive decline [1]

Key Ingredients Extensive proprietary blend of vitamins, minerals, and nootropics, including
Acetyl-L-Carnitine, Ginkgo Biloba, Huperzine A, Vinpocetine, and others [1].

Dosage 3 capsules per day [1]

Cost $74.99 for a 30-day supply (90 capsules) [1]

Reported
Consumer Rating

3.6 out of 5 stars on Amazon (with 25% of reviews being 1 star) [1]

Expert
Assessment

Some expert websites report effective memory enhancement, but the proprietary
blend obscures exact dosages [1].
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Ganoderma Lucidum: A Research Compound
Perspective

The name "Lucidal" appears to be derived from Ganoderma lucidum (Lingzhi or Reishi mushroom). Its

bioactive compounds are subjects of extensive pharmaceutical research, particularly for anticancer and

antimicrobial applications [2] [3] [4]. The following diagram illustrates the primary mechanisms through

which its key compounds are studied in preclinical cancer research.

Ganoderma lucidum Extract

Polysaccharides Triterpenoids
(e.g., Ganoderic Acids)

Immune System Activation Direct Tumor Cell Action

Activates Macrophages Activates NK Cells Activates T Cells Induces Apoptosis Cell Cycle Arrest Inhibits Angiogenesis

Click to download full resolution via product page

Experimental Data from Recent Studies

The tables below summarize quantitative findings from recent research on Ganoderma lucidum's

antimicrobial and anticancer properties.

Antimicrobial Activity (2024-2025 Studies)
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Test Organism
Extract
Type

Key Finding (e.g., MIC, Inhibition
Zone)

Source/Study

Staphylococcus aureus Methanol MIC: 10.5 mm (Agar well diffusion) [4] Scientific Reports
(2025)

Escherichia coli Methanol MIC: 33.5 mm (Agar well diffusion) [4] Scientific Reports
(2025)

Staphylococcus aureus
& E. coli

Ethanolic Significant antimicrobial effect; cell wall

damage observed via SEM [5]

Antibiotics (2024)

Anticancer Activity (Selected Mechanisms)

Bioactive
Compound

Cancer Type (In
Vitro/In Vivo)

Proposed Mechanism of Action Source/Review

G. lucidum
Polysaccharides

Colorectal Cancer Activates T-cell mediated immunity and
enhances anti-PD-1 immunotherapy

efficacy [2]

PMC (2025)

Ganoderic Acid A Human

Glioblastoma

Promotes growth inhibition and

apoptosis via PI3K/AKT pathway
inactivation [2]

PMC (2025)

Ganoderic Acid D Triple-Negary
Breast Cancer

Attenuates gemcitabine resistance by
inhibiting HIF-1α-dependent glycolysis

[2]

PMC (2025)

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, here are the core methodologies from the

cited studies.

1. Antimicrobial Testing (Agar Well Diffusion & Broth Microdilution) [4] [5]
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Sample Preparation: Mushroom fruiting bodies are dried, powdered, and extracted using

solvents like methanol, ethanol, or water.
Inoculum Preparation: Test bacteria (e.g., S. aureus, E. coli) are cultured and suspended to a

standard density (e.g., 0.5 McFarland standard).
Assay Execution:

Agar Well Diffusion: Wells are cut in agar plates seeded with test bacteria. Extracts are
added to the wells, and plates are incubated. The zone of inhibition around the well is

measured.
Broth Microdilution: Extracts are serially diluted in a 96-well plate containing nutrient

broth. A standardized bacterial inoculum is added to each well. After incubation, the
Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration that

prevents visible growth.
Analysis: Additional analyses like Scanning Electron Microscopy (SEM) can be used to

observe ultrastructural damage to bacterial cells [5].

2. Phytochemical Analysis (GC-MS and HPLC) [4] [5]

Gas Chromatography-Mass Spectrometry (GC-MS):
Purpose: To identify volatile and non-volatile compounds in an extract.
Method: The extract is injected into a GC system, where compounds are separated

based on their volatility and interaction with the column. The separated compounds are
then ionized and identified by their mass-to-charge ratio in the mass spectrometer.

Identification: Compounds are identified by comparing their mass spectra to reference
libraries (e.g., NIST database).

High-Performance Liquid Chromatography (HPLC):
Purpose: To separate, identify, and quantify specific bioactive compounds.

Method: The extract is passed under high pressure through a column packed with a solid
adsorbent. Different compounds elute at different times and are detected (e.g., by a

UV/Vis detector).
Quantification: Using known standards, concentrations of compounds like ganoderic

acids and triterpenoids can be determined.

A Researcher's Guide to Comparison

For a meaningful comparison, it is critical to distinguish between a commercial supplement and a research

compound.

Lucidal (The Product): This is a finished consumer product. Its "formula" is a proprietary blend,
meaning the exact amounts of its key ingredients are not disclosed. This makes independent
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verification of its efficacy and a direct comparison with pure compounds scientifically impossible [1].

Its cost and user reviews are more relevant for consumer decision-making than for research and
development.

Ganoderma Lucidum Compounds (The Actives): These are the isolated, purified molecules being
studied for pharmaceutical applications. Research focuses on their specific mechanisms of action,

potency, and efficacy against diseases like cancer. The data is preclinical, derived from cell and
animal models [2] [3].

How to Conduct a Deeper Analysis

To build a more robust comparison guide, you may need to:

Focus on Pure Compounds: Shift the comparison from commercial products like Lucidal to
specific, well-defined bioactive compounds (e.g., Ganoderic Acid A vs. Huperzine A).

Consult Specialized Databases: Use pharmaceutical and chemical databases (e.g., PubChem,
DrugBank) to obtain and compare chemical structures, known targets, and binding affinities.

Review Patent Literature: Search patent databases for synthetic routes, formulation technologies,
and claimed efficacies of novel derivatives.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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